4-butyl-N-3-isoxazolylbenzenesulfonamide

• IUPAC Name: 4-butyl-N-(1,2-oxazol-3-yl)benzenesulfonamide
• InChI: InChI=1S/C13H16N2O3S/c1-2-3-4-11-5-7-12(8-6-11)19(16,17)15-13-9-10-18-14-13/h5-10H,2-4H2,1H3,(H,14,15)
• InChI Key: CNMGJGDXVZIESF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)S(=O)(=O)NC2=NOC=C2
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

• "4-butyl-N-3-isoxazolylbenzenesulfonamide" belongs to the class of benzenesulfonamides, which have been extensively studied due to their interesting chemical and biological properties.

Synthesis Analysis

• The synthesis of similar benzenesulfonamides involves reactions like the interaction between sulfonyl chlorides and amines in the presence of triethylamine (Balu & Gopalan, 2013).

Molecular Structure Analysis

• The molecular structure of benzenesulfonamides often exhibits extensive π–π interactions and hydrogen bonding, contributing to their stability and reactivity (Balu & Gopalan, 2013).

Chemical Reactions and Properties

• Benzenesulfonamides like "this compound" often show varied chemical reactivity due to their functional groups, allowing for diverse applications in synthesis and drug design.

Physical Properties Analysis

• These compounds typically have solid-state properties that are influenced by their crystal packing and intermolecular interactions, such as hydrogen bonding and π–π stacking (Alswaidan et al., 2014).

Chemical Properties Analysis

• The chemical properties of benzenesulfonamides are often characterized by their electronic structure, molecular orbitals, and potential for forming salts and cocrystals with other molecules (Girisha et al., 2016).